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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

copper (II) bromide (CuBr₂), a versatile compound with significant applications in organic

synthesis and materials science. This document details its fundamental characteristics,

provides experimental protocols for its synthesis and key reactions, and outlines its safety

considerations.

Physical Properties
Copper (II) bromide is a dark brown to black crystalline solid at room temperature.[1] It is a

deliquescent compound, meaning it readily absorbs moisture from the air.[2] The anhydrous

form is a grayish-black crystalline powder.[2][3]

Quantitative Physical Data
The key physical properties of copper (II) bromide are summarized in the table below for easy

reference.
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Property Value References

Molecular Formula CuBr₂ [1][4]

Molar Mass 223.37 g/mol [2]

Appearance
Grayish-black crystals

(anhydrous)
[2]

Melting Point 498 °C (928 °F; 771 K) [1][2]

Boiling Point 900 °C (1,650 °F; 1,170 K) [1][2]

Density 4.710 g/cm³ (solid) [2]

Crystal Structure Monoclinic [2]

Magnetic Susceptibility (χ) +685.5·10⁻⁶ cm³/mol [2]

Solubility
Copper (II) bromide exhibits a high degree of solubility in water, forming a characteristic

greenish-blue solution due to the formation of the hexaaquacopper(II) complex, [Cu(H₂O)₆]²⁺.

[1][5] Its solubility in various solvents is detailed in the table below.

Solvent Solubility References

Water 55.7 g/100 mL (at 20 °C) [2]

Alcohol Soluble [2]

Acetone Soluble [2]

Ammonia Soluble [2]

Benzene Insoluble [2]

Ether Insoluble [2]

Sulfuric Acid Insoluble [2]

Chemical Properties and Reactions
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Copper (II) bromide is a key reagent in organic synthesis, primarily utilized as a brominating

agent and a catalyst.[2][6] The copper ion in CuBr₂ exists in the +2 oxidation state, possessing

a d⁹ electron configuration, which allows it to readily participate in redox reactions.[1]

Synthesis of Copper (II) Bromide
A common laboratory-scale synthesis of copper (II) bromide involves the reaction of copper (II)

oxide with hydrobromic acid.[1][2]

Copper (II) Oxide (CuO)

Copper (II) Bromide (CuBr₂)

+ 2 HBr

Hydrobromic Acid (2 HBr)

Water (H₂O)+ H₂O

Click to download full resolution via product page

Figure 1: Synthesis of Copper (II) Bromide.

Experimental Protocol: Synthesis of Copper (II) Bromide

Materials:

Copper (II) oxide (CuO)

48% Hydrobromic acid (HBr)

Distilled water

Stir plate and magnetic stir bar

Beaker

Heating mantle or hot plate

Crystallizing dish
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Phosphorus pentoxide (P₂O₅) for dehydration (optional)

Procedure:

In a well-ventilated fume hood, carefully add a stoichiometric amount of copper (II) oxide to a

beaker containing 48% hydrobromic acid, stirring continuously. The reaction is exothermic.

The reaction mixture will form a dark solution of copper (II) bromide.[1][2]

To obtain the tetrahydrate form (CuBr₂·4H₂O), the solution can be cooled to 0 °C to induce

crystallization.[2]

For the anhydrous form, gently heat the solution to evaporate the water. The resulting solid

can be further dried in a desiccator over a strong dehydrating agent like phosphorus

pentoxide.[2]

The final product is a grayish-black crystalline solid.[2]

Alpha-Bromination of Ketones
One of the most significant applications of copper (II) bromide in organic synthesis is the alpha-

bromination of ketones.[2][3] This reaction is highly selective and provides a direct method for

the formation of α-bromo ketones, which are valuable intermediates in the synthesis of various

organic molecules, including pharmaceuticals.[2][3]

The proposed mechanism involves the formation of a copper-bound enolate, which then

undergoes bromination.[1]

Ketone

Copper-Bound Enolate (Intermediate)

+ 2 CuBr₂

2 CuBr₂

α-Bromo KetoneBromination

2 CuBr+ 2 CuBr

HBr

+ HBr
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Figure 2: Alpha-Bromination of a Ketone using CuBr₂.

Experimental Protocol: Alpha-Bromination of a Ketone

Materials:

Ketone substrate

Copper (II) bromide (CuBr₂)

Chloroform

Ethyl acetate

Reflux apparatus (round-bottom flask, condenser)

Heating mantle

Magnetic stir bar and stir plate

Procedure:

Dissolve the ketone in a mixture of chloroform and ethyl acetate in a round-bottom flask.

Add two equivalents of copper (II) bromide to the solution.[2]

Heat the mixture to reflux with stirring. The reaction progress can be monitored by

techniques such as Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The solid copper (I) bromide formed during the reaction can be removed by filtration.

The filtrate is then concentrated under reduced pressure, and the resulting crude α-bromo

ketone can be purified by column chromatography or recrystallization.[2]

Spectroscopic Properties
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Detailed spectroscopic data for pure, solid copper (II) bromide is not widely available in

standard literature due to its physical state and electronic properties.

NMR Spectroscopy: As a paramagnetic substance, copper (II) is generally not amenable to

standard NMR spectroscopic analysis.[7]

UV-Vis Spectroscopy: The UV-Vis spectrum of aqueous solutions of copper (II) bromide is

dominated by the broad absorption of the [Cu(H₂O)₆]²⁺ complex.[1] The spectra of various

copper (II) bromide complexes with different ligands have been studied to understand their

electronic structures.[8][9]

Infrared (IR) Spectroscopy: The IR spectrum of solid copper (II) bromide is expected to show

broad features characteristic of inorganic salts. Specific vibrational modes are typically

studied in the context of its coordination complexes.[10][11]

Applications in Research and Development
Beyond its role in ketone bromination, copper (II) bromide has several other notable

applications:

Catalyst in Organic Synthesis: It serves as a catalyst in various organic reactions, including

certain oxidation and cross-coupling reactions.[5][6]

Laser Technology: Copper bromide is used as the lasing medium in copper vapor lasers,

which produce yellow and green light and have applications in dermatology and high-speed

imaging.[2]

Electrochemical Devices: Its electrochemical properties make it a subject of research for

enhancing the performance of batteries, fuel cells, and sensors.[1]

Safety and Handling
Copper (II) bromide is a hazardous substance and should be handled with appropriate safety

precautions.

Hazard Identification
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Hazard Description References

Acute Toxicity (Oral) Harmful if swallowed. [8][9]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
[8][9]

Aquatic Hazard
Very toxic to aquatic life with

long-lasting effects.
[9]

Handling and Storage
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection when handling.[8]

Handling: Use in a well-ventilated area or under a fume hood. Avoid breathing dust. Do not

eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[8]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container. It is

deliquescent and sensitive to moisture.[8] Store away from incompatible materials such as

alkali metals.[8]

This guide provides a foundational understanding of the key physical and chemical properties

of copper (II) bromide. For specific applications, researchers are encouraged to consult the

primary literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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